Cas no 392712-95-7 (2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one
• CAS No: 392712-95-7
• MF: C₁₀H₁₆N₄OS
• MW: 240.325240135193
• CID: 5981352
• PubChem ID: 2962917
• Update Time: 2025-06-14

2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one
• 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(piperidin-1-yl)ethan-1-one
• 4-methyl-4H-1,2,4-triazol-3-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide
• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(piperidin-1-yl)ethanone
• Ethanone, 2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-1-(1-piperidinyl)-
• 2-((4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(piperidin-1-yl)ethanone
• SR-01000283671
• SR-01000283671-1
• HMS1424F05
• 2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]-1-piperidin-1-ylethanone
• IDI1_019225
• IDI1_010094
• 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-1-(piperidin-1-yl)ethan-1-one
• 392712-95-7
• F1016-0031
• IFLab2_000199
• AKOS003326965
• IFLab1_004339

• Inchi： 1S/C10H16N4OS/c1-13-8-11-12-10(13)16-7-9(15)14-5-3-2-4-6-14/h8H,2-7H2,1H3
• InChI Key： PWOCWBHHKDVOPR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C)C=NN=1

Computed Properties

• Exact Mass: 240.10448232g/mol
• Monoisotopic Mass: 240.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 457.1±47.0 °C(Predicted)
• pka: 1.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one (CAS: 392712-95-7)

The compound 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one (CAS: 392712-95-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have synthesized and evaluated derivatives of this compound to optimize its pharmacokinetic properties and enhance its selectivity towards target proteins. The structural motif of the 1,2,4-triazole ring, combined with the piperidine moiety, has been identified as critical for its bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising in vitro activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The study also explored the compound's mechanism of action, revealing its ability to disrupt key signaling pathways involved in cell proliferation and survival. These findings suggest its potential as a lead compound for further development in oncology.

Another area of interest is the compound's application in neurological disorders. Preliminary data from a 2024 study indicated its ability to modulate neurotransmitter systems, particularly those involving GABAergic signaling. This has sparked interest in its potential use for treating anxiety and epilepsy, although further in vivo studies are required to validate these effects.

The synthesis of 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one has also seen advancements. Recent protocols have focused on improving yield and scalability, with green chemistry approaches being employed to reduce environmental impact. These developments are crucial for facilitating large-scale production and subsequent clinical trials.

Despite these promising results, challenges remain. The compound's solubility and metabolic stability need further optimization to enhance its bioavailability. Additionally, comprehensive toxicology studies are necessary to ensure its safety profile before progressing to human trials. Collaborative efforts between academia and industry are expected to address these hurdles in the coming years.

In conclusion, 2-(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl-1-(piperidin-1-yl)ethan-1-one represents a versatile scaffold with significant potential across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will be essential for unlocking its full pharmacological potential. This brief underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.